Cas no 7067-72-3 (Phosphinecarboxamide,N,1,1-triphenyl-)

• Product name: Phosphinecarboxamide,N,1,1-triphenyl-
• CAS No: 7067-72-3
• MF: C₂₈H₂₉N₅O₅S
• MW: 547.625365018845
• CID: 575521
• PubChem ID: 5270033

Phosphinecarboxamide,N,1,1-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinecarboxamide,N,1,1-triphenyl-
• 4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-[3-methoxy-4-(3-methylbutoxy)phenyl]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
• 7067-72-3
• DTXSID90414819

• Inchi： InChI=1S/C28H29N5O5S/c1-15(2)11-13-38-19-10-9-18(14-20(19)37-5)24-22(26(35)27(36)33(24)28-31-30-17(4)39-28)25(34)23-16(3)29-21-8-6-7-12-32(21)23/h6-10,12,14-15,24,34H,11,13H2,1-5H3
• InChI Key： GELJPEIZNTWBPG-UHFFFAOYSA-N
• SMILES： CC1=C(N2C=CC=CC2=N1)C(=C3C(N(C(=O)C3=O)C4=NN=C(S4)C)C5=CC(=C(C=C5)OCCC(C)C)OC)O

Computed Properties

• Exact Mass: 547.18917
• Monoisotopic Mass: 547.18894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 8
• Complexity: 949
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 147
• XLogP3: 5.6

Experimental Properties

• Density: 1.4
• Refractive Index: 1.682
• PSA: 119.15